Yiyeliangwanoside IV
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Yiyeliangwanoside IV (YLW-IV) is a natural compound extracted from the roots of the medicinal plant Polygala tenuifolia. It has been found to possess a wide range of biological activities, including anti-inflammatory, neuroprotective, and antidepressant effects. In recent years, YLW-IV has gained increasing attention from the scientific community due to its potential therapeutic applications in various diseases.
Mechanism of Action
The mechanism of action of Yiyeliangwanoside IV is complex and not yet fully understood. However, studies have suggested that Yiyeliangwanoside IV exerts its biological effects by modulating various signaling pathways, including the PI3K/Akt, MAPK/ERK, and NF-κB pathways. Additionally, Yiyeliangwanoside IV has been found to regulate the expression of various genes and proteins involved in inflammation, apoptosis, and neuroprotection.
Biochemical and Physiological Effects
Yiyeliangwanoside IV has been found to exert a wide range of biochemical and physiological effects. In vitro and in vivo studies have demonstrated that Yiyeliangwanoside IV possesses antioxidant, anti-inflammatory, and neuroprotective effects. Moreover, Yiyeliangwanoside IV has been shown to enhance cognitive function and improve memory retention.
Advantages and Limitations for Lab Experiments
Yiyeliangwanoside IV has several advantages and limitations for lab experiments. One of the major advantages is its low toxicity, which makes it a safe compound for in vitro and in vivo studies. Moreover, Yiyeliangwanoside IV has a wide range of biological activities, which makes it a versatile compound for studying various diseases. However, one of the major limitations of Yiyeliangwanoside IV is its low solubility in water, which makes it difficult to administer in vivo.
Future Directions
There are several future directions for the study of Yiyeliangwanoside IV. One of the major areas of research is the development of novel drug delivery systems for Yiyeliangwanoside IV, which can improve its solubility and bioavailability. Moreover, further studies are needed to elucidate the mechanism of action of Yiyeliangwanoside IV in various diseases. Additionally, studies are needed to investigate the potential therapeutic applications of Yiyeliangwanoside IV in other diseases, such as Alzheimer's disease and Parkinson's disease.
Synthesis Methods
The synthesis of Yiyeliangwanoside IV can be achieved through several methods, including extraction from the roots of Polygala tenuifolia, chemical synthesis, and microbial fermentation. Among these methods, extraction from the roots of Polygala tenuifolia is the most commonly used method due to its high yield and low cost.
Scientific Research Applications
Yiyeliangwanoside IV has been extensively studied for its potential therapeutic applications in various diseases. In vitro and in vivo studies have demonstrated that Yiyeliangwanoside IV possesses anti-inflammatory, neuroprotective, and antidepressant effects. Moreover, Yiyeliangwanoside IV has been found to exhibit antitumor activity and enhance cognitive function.
properties
CAS RN |
141039-74-9 |
---|---|
Product Name |
Yiyeliangwanoside IV |
Molecular Formula |
C37H56O10 |
Molecular Weight |
660.8 g/mol |
IUPAC Name |
(4aR,6aR,6aS,6bR,10S,12aR,14bR)-10-[(2S,3R,4S,5R)-3-acetyloxy-4,5-dihydroxyoxan-2-yl]oxy-2,6a,6b,9,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-2,4a-dicarboxylic acid |
InChI |
InChI=1S/C37H56O10/c1-20(38)46-28-27(40)23(39)19-45-29(28)47-26-11-12-34(5)24(32(26,2)3)10-13-36(7)25(34)9-8-21-22-18-33(4,30(41)42)14-16-37(22,31(43)44)17-15-35(21,36)6/h8,22-29,39-40H,9-19H2,1-7H3,(H,41,42)(H,43,44)/t22-,23-,24?,25-,26+,27+,28-,29+,33?,34+,35-,36-,37+/m1/s1 |
InChI Key |
GLJXJVQUAZLDMK-OOUWFSJSSA-N |
Isomeric SMILES |
CC(=O)O[C@@H]1[C@H]([C@@H](CO[C@H]1O[C@H]2CC[C@@]3([C@H]4CC=C5[C@H]6CC(CC[C@@]6(CC[C@]5([C@@]4(CCC3C2(C)C)C)C)C(=O)O)(C)C(=O)O)C)O)O |
SMILES |
CC(=O)OC1C(C(COC1OC2CCC3(C(C2(C)C)CCC4(C3CC=C5C4(CCC6(C5CC(CC6)(C)C(=O)O)C(=O)O)C)C)C)O)O |
Canonical SMILES |
CC(=O)OC1C(C(COC1OC2CCC3(C(C2(C)C)CCC4(C3CC=C5C4(CCC6(C5CC(CC6)(C)C(=O)O)C(=O)O)C)C)C)O)O |
synonyms |
3-O-alpha-(2'-O-acetyl)-D-xylopyranosyl-3beta-hydroxyolean-12-ene-28,29-dioic acid yiyeliangwanoside IV |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.